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Compound of Interest

Compound Name: (-)-Tetrabenazine

Cat. No.: B3100974

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides immediate, essential safety and
logistical information for (-)-Tetrabenazine, including operational and disposal plans, to foster a

secure laboratory environment.

Personal Protective Equipment (PPE)

When handling (-)-Tetrabenazine, it is crucial to use appropriate personal protective equipment
to avoid personal contact, including inhalation and contact with skin and eyes.[1][2] The
following table summarizes the recommended PPE.
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PPE Category Recommendation Citations

Wear tightly fitting safety
goggles with side-shields. A

Eye/Face Protection face shield may be necessary [1112][3]
for larger quantities or bulk

handling.

Chemical-resistant gloves
(nitrile or low-protein, powder-
free latex) are recommended.
Consider double gloving.[1]
Wear a laboratory coat for
quantities up to 500 grams; for
Skin Protection larger amounts, a disposable [1112][31[4]
laboratory coat or coverall of
low permeability is advised.[1]
Protective shoe covers and
head covering should also be
used.[1] Impervious clothing is

recommended.

A dust respirator should be

worn, particularly when there is

a risk of generating dust.[1] If
Respiratory Protection exposure limits are exceeded [11[2]

or irritation is experienced, a

full-face respirator should be

used.[2]

Handling and Storage Procedures

Proper handling and storage are critical to maintain the integrity of (-)-Tetrabenazine and the
safety of laboratory personnel.

Handling:

e Handle in a well-ventilated area.[2]
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e Avoid all personal contact, including inhalation.[1]

o Wear appropriate protective clothing.[1][2]

» Avoid the formation of dust and aerosols.[2]

e Use non-sparking tools to prevent fire from electrostatic discharge.[2]

e Do not eat, drink, or smoke when using this product.[2][5]

e Wash hands thoroughly after handling.[2][5]

Storage:

» Store in original, tightly sealed containers in a dry, cool, and well-ventilated place.[1][2]

o Keep away from foodstuff containers and incompatible materials, such as oxidizing agents.

[1][2]
» (-)-Tetrabenazine is light-sensitive and should be stored accordingly.[1]

Spill Management and Disposal Plan

In the event of a spill, immediate and appropriate action is necessary to contain and clean up
the material safely.

Spill Cleanup:

e Minor Spills:

o

Avoid breathing dust and contact with skin and eyes.[1]

o

Wear protective clothing, gloves, safety glasses, and a dust respirator.[1]

[¢]

Use dry clean-up procedures and avoid generating dust.[1] You can dampen the material
with water to prevent dusting before sweeping.[1]

[¢]

Vacuuming with a HEPA-filtered vacuum cleaner is also recommended.[1]
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o Place the collected material in suitable, closed containers for disposal.[1][2]
e Major Spills:

o Clear the area of all personnel and move upwind.[1]

o Alert emergency responders and inform them of the location and nature of the hazard.[1]
Disposal:

o All waste, including contaminated materials and empty containers, must be handled in
accordance with local, state, and federal regulations.[1][6]

» Disposal options include removal to a licensed chemical destruction plant or controlled
incineration with flue gas scrubbing.[2]

e Do not allow the chemical to enter drains or sewer systems.[2]

Quantitative Toxicity Data

The following table summarizes available quantitative toxicity data for (-)-Tetrabenazine. It is
important to note that one source indicated no established Occupational Exposure Limits
(OELs).[1]

Metric Value Species Route Citation
LD50 550 mg/kg Mouse Oral [1]
LD50 250 mg/kg Mouse Intraperitoneal [1]
LD50 400 mg/kg Mouse Subcutaneous [1]
LD50 150 mg/kg Mouse Intravenous [1]
TDLo 40 mg/kg Mouse Intraperitoneal [1]
TDLo 32 mg/kg Mouse Intraperitoneal [1]

LD50: Lethal Dose, 50%. The dose that is lethal to 50% of the tested population. TDLo: Toxic
Dose Low. The lowest dose of a substance introduced by any route, other than inhalation, over
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any given period of time, and reported to produce any toxic effect in humans, or to produce
tumorigenic or reproductive effects in animals.

Experimental Workflow: Chemical Spill Response

The following diagram illustrates the step-by-step workflow for responding to a chemical spill of
(-)-Tetrabenazine.
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Caption: Workflow for (-)-Tetrabenazine Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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